Cas no 2171899-86-6 (tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2171899-86-6
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5566601
• PubChem ID: 165594578
• Update Time: 2025-05-22

tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2171899-86-6
• EN300-1591805
• tert-butyl N-({5-[(3-hydroxypropyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(21)19-11-14-10-12-9-13(18-7-4-8-20)5-6-15(12)22-14/h5-6,9,14,18,20H,4,7-8,10-11H2,1-3H3,(H,19,21)
• InChI Key： QOFKWBSEGOEAMT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OC(C)(C)C)NCCCO

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2171899-86-6)

tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2171899-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This benzofuran derivative features a unique molecular structure combining a carbamate group with a 3-hydroxypropylamino side chain, making it valuable for drug discovery applications. The compound's tert-butyl protecting group enhances its stability during synthetic processes, while the benzofuran core contributes to potential biological activity.

Recent studies highlight the growing importance of benzofuran-containing compounds in medicinal chemistry, particularly for their antimicrobial and anti-inflammatory properties. Researchers are actively investigating tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate as a potential intermediate for novel therapeutic agents targeting neurological disorders and metabolic diseases. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore structure-activity relationships in drug development programs.

The synthesis of CAS 2171899-86-6 typically involves multi-step organic transformations starting from commercially available benzofuran precursors. Key steps include the introduction of the 3-hydroxypropylamino moiety through nucleophilic substitution reactions, followed by protection of the amine group with a tert-butyl carbamate (Boc) group. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally friendly solvents to improve the sustainability of the production process.

Analytical characterization of tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate employs advanced techniques including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are critical for pharmaceutical applications. The hydroxypropyl side chain contributes to the molecule's solubility profile, while the benzofuran core provides a rigid scaffold for molecular interactions.

In pharmaceutical formulation development, CAS 2171899-86-6 demonstrates promising physicochemical properties. The compound's logP value suggests favorable membrane permeability, while its hydrogen bonding capacity enables interactions with biological targets. Researchers are particularly interested in how modifications to the 3-hydroxypropylamino group might influence the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) characteristics.

The global market for benzofuran derivatives like tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate is expanding rapidly, driven by increasing demand for novel drug candidates. Pharmaceutical companies are actively seeking high-quality intermediates with documented synthesis routes and comprehensive analytical data. Suppliers of CAS 2171899-86-6 must provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practice (GMP) standards for research-grade materials.

Recent patent literature reveals growing interest in benzofuran-based compounds for treating age-related diseases and neurological conditions. The structural features of tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate make it particularly relevant for developing modulators of protein-protein interactions, which represent a promising frontier in drug discovery. Researchers are exploring its potential as a scaffold for designing selective enzyme inhibitors and receptor ligands.

Quality control protocols for CAS 2171899-86-6 emphasize the importance of controlling isomeric purity and residual solvents. Advanced chromatographic methods can distinguish between potential regioisomers and ensure the compound meets stringent purity requirements for pharmaceutical applications. The tert-butyl carbamate protection strategy offers advantages in synthetic planning, as it can be selectively removed under mild acidic conditions without affecting other functional groups.

Emerging applications of tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate extend beyond traditional pharmaceuticals. Materials scientists are investigating its potential as a building block for functional polymers and advanced materials with tailored optical or electronic properties. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it attractive for designing supramolecular assemblies and smart materials.

Future research directions for 2171899-86-6 include exploring its metabolic stability and potential prodrug applications. The 3-hydroxypropylamino moiety presents opportunities for further derivatization, potentially enhancing bioavailability or targeting specific tissues. As computational chemistry tools advance, researchers can better predict the compound's behavior in biological systems and optimize its structure for specific therapeutic applications.

Environmental and safety considerations for handling tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability.

The scientific community continues to explore new synthetic methodologies for accessing benzofuran derivatives like CAS 2171899-86-6 more efficiently. Recent advances in flow chemistry and continuous processing offer potential improvements in yield and purity while reducing waste generation. These innovations align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices and green chemistry principles.

In conclusion, tert-butyl N-({5-(3-hydroxypropyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2171899-86-6) represents a versatile intermediate with significant potential in drug discovery and materials science. Its unique combination of a benzofuran core with protected amine functionality makes it valuable for medicinal chemistry programs targeting various therapeutic areas. As research progresses, this compound will likely play an increasingly important role in developing novel bioactive molecules and functional materials.